Cas no 175885-18-4 (Biotin-PEG2-NH-Boc)

Biotin-PEG2-NH-Boc is a bifunctional reagent featuring a biotin group, a short polyethylene glycol (PEG2) spacer, and a Boc-protected amine. The biotin moiety enables strong binding to avidin or streptavidin, facilitating applications in affinity labeling, protein conjugation, and biotinylation studies. The PEG2 spacer enhances solubility and reduces steric hindrance, improving binding efficiency. The Boc-protected amine provides a handle for further functionalization under mild deprotection conditions, allowing selective modification in multi-step syntheses. This compound is particularly useful in bioconjugation, drug delivery, and molecular probe development, offering controlled reactivity and compatibility with aqueous and organic environments. Its stability and versatility make it a valuable tool in biochemical and pharmaceutical research.

Biotin-PEG2-NH-Boc structure

Product Name:Biotin-PEG2-NH-Boc

CAS No:175885-18-4

MF:C₂₁H₃₈N₄O₆S

MW:474.614624500275

CID:3046523

PubChem ID:10600603

Update Time:2025-05-27

Biotin-PEG2-NH-Boc Chemical and Physical Properties

Names and Identifiers

- Biotin-PEG2-NH-Boc
- tert-butyl N-{2-[2-(2-{5-[(3aS,4S,6aR)-2-oxo-hexahydro-1H-thieno[3,4-d]imidazol-4-yl]pentanamido}ethoxy)ethoxy]ethyl}carbamate
- DA-51142
- n-boc-n'-biotinyl-3,6-dioxaoctane-1,8-diamine
- HY-140934
- LCZC2702
- C70728
- SCHEMBL269540
- tert-butyl N-[2-[2-[2-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]ethoxy]ethoxy]ethyl]carbamate
- MFCD30527392
- tert-butyl N-{2-[2-(2-{5-[(3aS,4S,6aR)-2-oxo-hexahydrothieno[3,4-d]imidazol-4-yl]pentanamido}ethoxy)ethoxy]ethyl}carbamate
- BS-15660
- AKOS037648800
- CS-0114397
- BP-23412
- tert-Butyl (2-(2-(2-(5-((3aS,4S,6aR)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamido)ethoxy)ethoxy)ethyl)carbamate
- 175885-18-4
- GCMGCUOONLVCAK-BQFCYCMXSA-N
- Inchi： 1S/C21H38N4O6S/c1-21(2,3)31-20(28)23-9-11-30-13-12-29-10-8-22-17(26)7-5-4-6-16-18-15(14-32-16)24-19(27)25-18/h15-16,18H,4-14H2,1-3H3,(H,22,26)(H,23,28)(H2,24,25,27)/t15-,16-,18-/m0/s1
- InChI Key： GCMGCUOONLVCAK-BQFCYCMXSA-N
- SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCOCCOCCNC(=O)OC(C)(C)C)=O)NC(N2)=O

Computed Properties

Exact Mass: 474.25120612g/mol
Monoisotopic Mass: 474.25120612g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 32
Rotatable Bond Count: 16
Complexity: 616
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 152Å²

Biotin-PEG2-NH-Boc Pricemore >>

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